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Compound of Interest

Compound Name: 2-Benzoxazolinone

Cat. No.: B145934 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals is paramount. This document provides immediate, essential safety and logistical

information for 2-Benzoxazolinone, including operational procedures and disposal plans, to

foster a secure laboratory environment.

Health Hazard Information
2-Benzoxazolinone is harmful if swallowed and may cause skin and eye irritation.[1] Inhalation

of dust should be avoided as it may cause respiratory tract irritation.[1]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

2-Benzoxazolinone. Adherence to these guidelines is critical to minimize exposure and ensure

personal safety.
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PPE Category Item Specification Standard

Eye Protection
Safety Glasses or

Goggles

Chemical safety

goggles with side-

shields

OSHA 29 CFR

1910.133 or European

Standard EN166[1][2]

Hand Protection Protective Gloves

Chemically resistant

gloves (inspect before

use)

Regulation (EU)

2016/425 and the

standard EN 374[2]

Body Protection Protective Clothing

Lab coat or other

appropriate protective

clothing to prevent

skin exposure

N/A

Respiratory Protection Respirator

N95 dust mask for

low-level exposure. A

NIOSH/MSHA or

European Standard

EN 149 approved full-

facepiece airline

respirator in positive

pressure mode with

emergency escape

provisions may be

warranted for large

spills or high-risk

scenarios.

OSHA 29 CFR

1910.134 and ANSI

Z88.2 requirements or

European Standard

EN 149

Operational Plan for Safe Handling
Follow this step-by-step guidance for the safe handling of 2-Benzoxazolinone in a laboratory

setting.

1. Preparation:

Ensure a well-ventilated area, preferably a chemical fume hood, is used for all handling
procedures.
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Locate and verify the functionality of the nearest eyewash station and safety shower before
beginning work.
Don all required personal protective equipment as detailed in the PPE table above.

2. Handling and Use:

Avoid direct contact with skin, eyes, and clothing.
Minimize dust generation during handling.
Keep the container tightly closed when not in use.
Wash hands thoroughly after handling, before breaks, and at the end of the workday.
Do not eat, drink, or smoke in the area where 2-Benzoxazolinone is handled.

3. Accidental Release Measures:

In case of a spill, immediately evacuate the area if necessary.
For small spills, and while wearing appropriate PPE, sweep up the solid material, taking care
to avoid creating dust, and place it into a suitable, clean, dry, closed container for disposal.
Ensure adequate ventilation in the area of the spill.

4. First Aid Procedures:

Eyes: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical attention.
Skin: Remove contaminated clothing and shoes. Flush skin with plenty of water for at least
15 minutes. Seek medical attention.
Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and drink 2-4 cupfuls of milk or water. Seek immediate medical attention.
Inhalation: Move the person to fresh air immediately. If breathing is difficult, give oxygen. If
not breathing, give artificial respiration. Seek medical attention.

Disposal Plan
Proper disposal of 2-Benzoxazolinone and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.
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Waste Type Disposal Method

Unused 2-Benzoxazolinone

Offer surplus and non-recyclable solutions to a

licensed disposal company. One method is to

dissolve or mix the material with a combustible

solvent and burn it in a chemical incinerator

equipped with an afterburner and scrubber.

Contaminated Materials (e.g., gloves, wipes)
Dispose of as unused product in a suitable,

closed container.

Empty Containers Dispose of as unused product.

Note: Waste generators must consult federal, state, and local hazardous waste regulations to

ensure complete and accurate classification and disposal.

Workflow for Safe Handling of 2-Benzoxazolinone
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1. Preparation

2. Handling

3. Disposal

4. Emergency Procedures
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Don Appropriate PPE

Locate Safety Equipment

Weigh/Handle Chemical
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Wash Hands After Handling

Segregate Waste

Place in Labeled, Closed Container
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Contain Spill Administer First Aid
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Caption: Workflow for the safe handling of 2-Benzoxazolinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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